Cas no 700376-84-7 (2-Pyrrolidinecarbonitrile, 1-acetyl-, (2S)-)

• Product Name: 2-Pyrrolidinecarbonitrile, 1-acetyl-, (2S)-
• CAS No: 700376-84-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 557112
• Update Time: 2023-08-02

2-Pyrrolidinecarbonitrile, 1-acetyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile,1-acetyl-, (2S)-
• 2-Pyrrolidinecarbonitrile,1-acetyl-,(2S)-(9CI)
• acetyl -2-cyano-(s)-pyrrolidine
• 2-Pyrrolidinecarbonitrile, 1-acetyl-, (2S)-

• Inchi： 1S/C7H10N2O/c1-6(10)9-4-2-3-7(9)5-8/h7H,2-4H2,1H3/t7-/m0/s1
• InChI Key： ZHUTVLURGLOKMO-ZETCQYMHSA-N
• SMILES： O=C(C)N1CCC[C@H]1C#N

Computed Properties

• Exact Mass: 138.079
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1